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Compound of Interest

Compound Name: 4-(Indol-3-yl)-(3E)-buten-2-one

Cat. No.: B5659493

Compound Identification: 4-(Indol-3-yl)-(3E)-buten-2-one

Source: Isolated from the marine sponge Tedania ignis.

Executive Summary

This document provides a summary of the currently available biological screening information
for the compound with CAS number 57598-80-8, identified as 4-(Indol-3-yl)-(3E)-buten-2-one.
Despite a comprehensive search of publicly accessible scientific literature and databases,
detailed quantitative biological screening data, experimental protocols, and associated
signaling pathway information for this specific compound remain largely unavailable. The
primary scientific literature identifies the isolation of this natural product but does not provide in-
depth biological activity data.

Introduction

4-(Indol-3-yl)-(3E)-buten-2-one is a natural product first reported as a metabolite of the marine
sponge Tedania ignis. Its structure, featuring an indole nucleus, suggests potential for a range
of biological activities, as indole derivatives are known to be privileged scaffolds in medicinal
chemistry. However, specific bioactivity data for this particular compound is not present in the
readily available scientific literature.

Quantitative Biological Screening Data
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A thorough search for quantitative biological data such as IC50, EC50, Ki, or percentage
inhibition for 4-(Indol-3-yl)-(3E)-buten-2-one yielded no specific results. The original isolation
paper by Dillman and Cardellina in the Journal of Natural Products (1991) focuses on the
structural elucidation of this and other aromatic metabolites from Tedania ignis but does not
appear to contain detailed biological screening data. Subsequent studies on this specific
compound's bioactivity are not readily found in the public domain.

Table 1: Summary of Quantitative Biological Screening Data

Result (e.g.,

Assay Type Target Test System IC50, % Reference
inhibition)

Data Not

Available

Experimental Protocols

Due to the absence of published biological screening data, detailed experimental protocols for
assays involving 4-(Indol-3-yl)-(3E)-buten-2-one cannot be provided. Information regarding
the methodologies for any potential antimicrobial, cytotoxic, or other bioassays is not available
in the reviewed literature.

Signaling Pathways and Mechanisms of Action

There is no available information in the searched scientific literature regarding the signaling
pathways modulated by 4-(Indol-3-yl)-(3E)-buten-2-one or its specific mechanism of action.

Logical Workflow for Information Retrieval

The following diagram illustrates the logical workflow undertaken to search for the required
information.
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Caption: Workflow for retrieving biological screening data for CAS 57598-80-8.
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Conclusion

While the chemical identity and natural source of the compound with CAS number 57598-80-8,
4-(Indol-3-yl)-(3E)-buten-2-one, are established, there is a significant gap in the publicly
available scientific literature regarding its biological activity. No quantitative screening data,
detailed experimental protocols, or mechanistic studies could be located. Further research
would be required to determine the biological profile of this marine natural product. Access to
the full text of the original 1991 isolation paper by Dillman and Cardellina may provide
foundational bioactivity information, though this could not be confirmed through the conducted
searches. Researchers and drug development professionals interested in this compound would
likely need to perform initial biological screenings to ascertain its potential.

 To cite this document: BenchChem. [Biological Screening Data for CAS Number 57598-80-8:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5659493#cas-number-57598-80-8-biological-
screening-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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